Cas no 1805743-35-4 (3-(3-Chloropropyl)-2-methoxymandelic acid)

• Product Name: 3-(3-Chloropropyl)-2-methoxymandelic acid
• CAS No: 1805743-35-4
• MF: C₁₂H₁₅ClO₄
• MW: 258.698103189468
• CID: 4940293
• Update Time: 2025-08-05

3-(3-Chloropropyl)-2-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-2-methoxymandelic acid

• Inchi： 1S/C12H15ClO4/c1-17-11-8(5-3-7-13)4-2-6-9(11)10(14)12(15)16/h2,4,6,10,14H,3,5,7H2,1H3,(H,15,16)
• InChI Key： QGMKLDLRXOACHK-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C(C(=O)O)O)C=1OC

Computed Properties

• Exact Mass: 258.0658866 g/mol
• Monoisotopic Mass: 258.0658866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8
• Molecular Weight: 258.70

Additional information on 3-(3-Chloropropyl)-2-methoxymandelic acid

Introduction to 3-(3-Chloropropyl)-2-methoxymandelic Acid (CAS No. 1805743-35-4)

3-(3-Chloropropyl)-2-methoxymandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1805743-35-4, this compound represents a unique structural motif that combines a chloropropyl group with a methoxymandelic acid backbone. Such structural features make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents. The compound's molecular architecture suggests potential interactions with biological targets, which has fueled its exploration in drug discovery pipelines.

The methoxymandelic acid moiety is particularly noteworthy, as it is a derivative of mandelic acid, a well-known intermediate in organic synthesis and pharmaceutical manufacturing. The presence of the methoxy group introduces additional functional diversity, enabling further chemical modifications that could enhance binding affinity or metabolic stability. This characteristic has made 3-(3-Chloropropyl)-2-methoxymandelic acid a subject of interest for researchers aiming to develop next-generation bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the pharmacological potential of this compound. Studies indicate that the chloropropyl substituent may facilitate hydrophobic interactions with protein targets, thereby modulating enzyme activity or receptor binding. Such interactions are critical for designing drugs with high selectivity and efficacy. The combination of these structural elements suggests that 3-(3-Chloropropyl)-2-methoxymandelic acid could serve as a versatile scaffold for developing small-molecule inhibitors or agonists.

In the context of medicinal chemistry, the synthesis of 3-(3-Chloropropyl)-2-methoxymandelic acid has been optimized to ensure high yield and purity, which are essential for preclinical and clinical studies. Modern synthetic methodologies, including catalytic asymmetric reactions and green chemistry principles, have been employed to streamline the production process. These advancements not only improve cost-efficiency but also minimize environmental impact, aligning with global sustainability efforts.

One of the most compelling aspects of 3-(3-Chloropropyl)-2-methoxymandelic acid is its potential application in addressing unmet medical needs. Emerging research suggests that this compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. For instance, studies have explored its interaction with enzymes involved in neurotransmitter synthesis and degradation. The ability to modulate these pathways could lead to novel therapeutic strategies for conditions such as Alzheimer's disease or Parkinson's disease.

The pharmacokinetic profile of 3-(3-Chloropropyl)-2-methoxymandelic acid is another critical area of investigation. Understanding how the body processes this compound is essential for determining appropriate dosages and delivery methods. Preliminary pharmacokinetic studies indicate favorable absorption and distribution characteristics, suggesting its potential for oral administration. Additionally, the compound's stability under various physiological conditions enhances its suitability for clinical translation.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 3-(3-Chloropropyl)-2-methoxymandelic acid. These partnerships leverage cutting-edge technologies such as high-throughput screening (HTS) and structure-activity relationship (SAR) analysis to rapidly identify lead compounds. The integration of machine learning algorithms has further enhanced the efficiency of these processes by predicting binding affinities and optimizing molecular structures.

The regulatory landscape also plays a crucial role in advancing compounds like 3-(3-Chloropropyl)-2-methoxymandelic acid towards clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that all synthesized materials meet stringent quality standards. Regulatory agencies increasingly encourage innovative approaches to drug development, recognizing compounds with unique mechanisms of action as valuable assets in addressing complex diseases.

Future directions for research on 3-(3-Chloropropyl)-2-methoxymandelic acid include exploring its role in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could improve treatment outcomes. Furthermore, investigating its potential as a prodrug—a precursor that releases active metabolites within the body—could expand its therapeutic applications.

The broader implications of studying compounds like 3-(3-Chloropropyl)-2-methoxymandelic acid extend beyond individual therapies. They contribute to our fundamental understanding of biochemical pathways and disease mechanisms, paving the way for more personalized medicine approaches. As research progresses, this compound exemplifies how structural innovation can drive advancements in drug discovery and development.